N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-nitrobenzamide

• IUPAC Name: N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]-2-nitrobenzamide
• InChI: InChI=1S/C23H18N4O4/c1-14-7-10-17(11-8-14)26-15(2)24-20-12-9-16(13-19(20)23(26)29)25-22(28)18-5-3-4-6-21(18)27(30)31/h3-13H,1-2H3,(H,25,28)
• InChI Key: RCKOHLFNTUFEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-])C
• Molecular Formula: C23H18N4O4
• Molecular Weight: 414.4 g/mol

Description

N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-nitrobenzamide is a chemical compound that belongs to the class of quinazolinone derivatives. It has shown potential as a therapeutic agent due to its unique chemical structure and biological properties.

Scientific Research Applications

Antimicrobial Activity

N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-nitrobenzamide and its analogs have been explored for their antimicrobial properties. A study by Akbari, Savaliya, and Patel (2014) synthesized a series of related compounds and tested their antimicrobial activity against various microbes, suggesting potential applications in addressing microbial infections (Akbari, Savaliya, & Patel, 2014).

Antitumor Activity

Some derivatives of this compound have been evaluated for antitumor activity. Al-Suwaidan et al. (2016) designed, synthesized, and evaluated a novel series of 3-benzyl-substituted-4(3H)-quinazolinones for in vitro antitumor activity. This research indicated that certain derivatives exhibited significant broad-spectrum antitumor activity, highlighting their potential in cancer treatment (Al-Suwaidan et al., 2016).

Anti-HIV and Antitubercular Agents

The compound and its derivatives have also been explored for their potential as anti-HIV and antitubercular agents. In a study by Sulthana, Chitra, and Alagarsamy (2019), novel derivatives were synthesized and screened for these activities. The findings suggested that certain derivatives showed potent activity against various microbial agents, including HIV and tuberculosis, thus offering a new scaffold for antimicrobial activity (Sulthana, Chitra, & Alagarsamy, 2019).

Antioxidant Activity

This compound and its variants have been investigated for their antioxidant properties. Habib, Hassan, and El‐Mekabaty (2014) studied several derivatives as antioxidant additives for lubricating oils. They found that some compounds exhibited high antioxidant activity, suggesting potential applications in industrial settings (Habib, Hassan, & El‐Mekabaty, 2014).

Neurotropic Effects

Additionally, the compound's derivatives have been assessed for their central neurotropic effects, including hypnotic, anticonvulsant, and antidepressant activities. Ovsjanykova et al. (2016) discovered that certain derivatives displayed promising pharmacological activities, indicating potential therapeutic applications in neurological disorders (Ovsjanykova et al., 2016).

Synthesis Methods

In the realm of synthetic chemistry, various methods have been developed to synthesize this compound and its derivatives. For instance, Romero, Salazar, and López (2013) described a simple one-pot procedure for preparing related quinazolinones, indicating the compound's accessibility for research and potential applications (Romero, Salazar, & López, 2013).